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For Researchers, Scientists, and Drug Development Professionals

Enhanced weathering (EW) is a promising carbon dioxide removal (CDR) strategy that

accelerates the natural process of silicate rock weathering to capture atmospheric CO₂. This

guide provides an objective comparison of the environmental impacts of olivine weathering

versus other common silicate minerals used in EW, namely basalt and wollastonite. The

information presented is supported by experimental data to aid researchers in assessing the

feasibility and potential consequences of each technique.

Quantitative Comparison of Key Performance
Indicators
The selection of a silicate mineral for enhanced weathering applications involves a trade-off

between CO₂ sequestration efficiency, potential ecological co-benefits, and unintended

environmental risks. The following tables summarize quantitative data from comparative

studies to facilitate an evidence-based assessment.
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Mineral
CO₂ Sequestration
Potential (g CO₂ / kg soil)
[1]

Theoretical Max. CO₂
Uptake (g CO₂ / g mineral)
[1]

Olivine 0.58 - 0.60 1.25

Basalt 0.38 - 0.47 0.38

Wollastonite 0.61 - 0.63 0.76

Table 1: Carbon dioxide sequestration potential of different silicate minerals in a soil column

experiment. Note that the experimental values are from a specific study and can vary based on

factors like particle size, soil type, and climate.

Mineral
Cumulative Nickel (Ni) Leaching (mg / kg
soil)[1]

Olivine 0.14 - 0.18

Basalt 0.10

Wollastonite 0.10 - 0.11

Control Soil 0.08

Table 2: Cumulative nickel leaching from different silicate minerals in a soil column experiment.

Elevated nickel levels can pose ecotoxicological risks.[2][3]

Mineral Final Leachate pH[1]

Olivine 7.30 - 7.41

Basalt 6.55 - 7.58

Wollastonite 7.48 - 7.93

Control Soil 6.71

Table 3: Impact of different silicate minerals on the final pH of the leachate in a soil column

experiment. The initial pH was 5.16.
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Parameter Olivine Basalt Wollastonite

Energy Consumption

for Grinding (kWh/t)

224 - 748 (ultrabasic

rocks)

~39 (to reduce from

100µm to 30µm)

Data not directly

comparable, but

expected to be

significant

Life Cycle CO₂

Emissions (kg CO₂eq

/ t CO₂)

~51 (for coastal

application of 10µm

particles)

Varies significantly

with transport and

energy source

Varies significantly

with transport and

energy source

Table 4: Life cycle assessment parameters for different enhanced weathering techniques. Data

is compiled from various sources and methodologies, highlighting the need for standardized

assessments.

Experimental Protocols
Accurate assessment of enhanced weathering techniques relies on robust experimental

methodologies. Below are generalized protocols for key experiments.

Soil Column Leaching Experiment
This laboratory-based method is used to assess the weathering rate, CO₂ sequestration, and

solute leaching of different minerals under controlled conditions.

Objective: To quantify and compare the environmental impacts of olivine, basalt, and

wollastonite weathering in a simulated soil environment.

Materials:

Glass columns (e.g., 30 cm length, 5 cm diameter)

Quartz sand (as a filter layer)

Test soil with known properties (pH, organic matter content, etc.)

Finely ground olivine, basalt, and wollastonite powders of a specific particle size
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Deionized water or simulated rainwater

Peristaltic pump

Leachate collection vessels

Analytical instruments (ICP-MS for elemental analysis, DIC analyzer)

Procedure:

Column Packing: Place a layer of quartz sand at the bottom of each column, followed by a

thoroughly mixed layer of the test soil and the specific silicate mineral at a predetermined

application rate. A control column with only soil should also be prepared.

Leaching: Use a peristaltic pump to apply a continuous or intermittent flow of deionized water

or simulated rainwater to the top of the soil columns at a defined rate.

Leachate Collection: Collect the leachate from the bottom of the columns at regular intervals

(e.g., daily or weekly).

Leachate Analysis: Measure the pH, electrical conductivity, and concentrations of major

cations (Ca²⁺, Mg²⁺, K⁺, Na⁺), silicon, and dissolved inorganic carbon (DIC) in the collected

leachate samples.[4][5]

Heavy Metal Analysis: Analyze the leachate for trace metals of concern, such as nickel and

chromium, using ICP-MS.

Data Calculation: Calculate the weathering rates based on the release of cations and silicon.

Estimate the CO₂ consumption based on the stoichiometry of the weathering reactions and

the measured DIC.

Mesocosm Experiment
Mesocosm studies bridge the gap between laboratory experiments and field trials, allowing for

the study of more complex ecological interactions.

Objective: To evaluate the impact of enhanced weathering on soil health, plant growth, and

microbial communities in a semi-natural environment.
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Materials:

Large containers (mesocosms) filled with a specific soil type

Test plants (e.g., a common agricultural crop)

Ground silicate minerals (olivine, basalt, wollastonite)

Weather monitoring equipment (temperature, rainfall)

Soil sampling equipment

Analytical instruments for soil and plant tissue analysis

Procedure:

Mesocosm Setup: Fill the mesocosms with the test soil and apply the different silicate

minerals to the surface or incorporate them into the topsoil layer. Include control mesocosms

with no mineral addition.

Planting: Sow seeds or transplant seedlings of the chosen plant species into the

mesocosms.

Monitoring: Monitor environmental conditions and plant growth parameters (e.g., height,

biomass) throughout the experiment.

Soil and Water Sampling: Collect soil and pore water samples at different time points to

analyze changes in soil chemistry (pH, nutrient availability, heavy metal content) and

microbial community structure.

Plant Tissue Analysis: At the end of the experiment, harvest the plants and analyze the

tissue for nutrient uptake and potential accumulation of heavy metals.

Data Analysis: Statistically analyze the data to determine the effects of each mineral on the

measured parameters.

Visualizing the Processes
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The following diagrams, created using the DOT language, illustrate key aspects of enhanced

weathering.
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Figure 1: Geochemical pathway of enhanced silicate weathering for CO₂ sequestration.
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Figure 2: Logical workflow for the life cycle assessment of enhanced weathering.

Concluding Remarks
The choice of silicate mineral for enhanced weathering is a critical decision with significant

environmental implications.
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Olivine demonstrates high CO₂ sequestration potential but is associated with a greater risk

of nickel leaching, which requires careful site-specific assessment and monitoring.[1][2]

Basalt offers a good balance of CO₂ sequestration and co-benefits such as improved soil

fertility, with a lower risk of heavy metal contamination compared to olivine.[1]

Wollastonite shows the highest CO₂ capture in the cited soil column study and has a lower

heavy metal content, but its global availability is more limited compared to olivine and

basalt.[1][6]

A comprehensive life cycle assessment is crucial for all enhanced weathering projects to

ensure that the carbon emissions from mining, grinding, and transportation do not significantly

offset the carbon captured.[7][8] Future research should focus on long-term field trials to

validate the findings from laboratory and mesocosm studies and to better understand the

complex interactions within different ecosystems.
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To cite this document: BenchChem. [assessing the environmental impact of olivine
weathering vs. other enhanced weathering techniques]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12688019#assessing-the-
environmental-impact-of-olivine-weathering-vs-other-enhanced-weathering-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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